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Compound of Interest

Compound Name:
6-(Trifluoromethoxy)pyridin-3-

amine

Cat. No.: B599372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling 6-
(Trifluoromethoxy)pyridin-3-amine, a compound utilized in advanced pharmaceutical and

chemical research. Adherence to these procedures is critical to ensure personnel safety,

experimental integrity, and environmental compliance.

Essential Safety Information
Hazard Identification and Precautionary Measures

6-(Trifluoromethoxy)pyridin-3-amine is a chemical that requires careful handling due to its

potential health hazards. Based on available safety data for this compound and structurally

similar chemicals, it is classified as harmful if swallowed, causes skin irritation, causes serious

eye irritation, and may cause respiratory irritation.[1][2][3]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][3]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2][3]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3]

P405: Store locked up.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[2][3]

Quantitative Data Summary
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Property Value Reference

Molecular Formula C6H5F3N2O [4]

Molecular Weight 178.11 g/mol [5]

Physical State Solid Crystalline, White [2]

Melting Point 106 - 108 °C [2]

Storage Temperature 2-8°C, Inert atmosphere [1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is crucial when working with 6-(Trifluoromethoxy)pyridin-3-amine to

minimize exposure and ensure safety.

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Always handle this compound in a properly functioning chemical fume hood.[2][6]

Eye and Face Protection: Wear chemical safety goggles and a face shield.[6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat are mandatory.

Inspect gloves for any damage before use.[6][7]

Respiratory Protection: If working outside of a fume hood or if dust formation is likely, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter.

[2][6]

2. Chemical Handling

Preparation: Before starting work, ensure that an emergency eyewash station and safety

shower are readily accessible. Prepare all necessary equipment and reagents to avoid

interruptions.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

contain any dust or vapors.
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Reaction Setup: Keep all reaction vessels closed whenever possible. If heating is required,

use a well-controlled heating mantle and monitor the reaction closely.

Post-Reaction: After the procedure, decontaminate all surfaces and equipment that may

have come into contact with the chemical.

3. First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][2]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[1][2][6]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][6]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a POISON CENTER or doctor/physician immediately.

[1][2]

Disposal Plan
Proper disposal of 6-(Trifluoromethoxy)pyridin-3-amine and its waste is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection

Collect all waste containing this compound, including unused material, reaction byproducts,

and contaminated lab supplies (e.g., gloves, paper towels), in a designated, compatible, and

clearly labeled hazardous waste container.[6] The label must include "Hazardous Waste" and

the chemical name.

2. Disposal Method

The primary recommended disposal method for this type of halogenated organic compound

is incineration at a licensed chemical destruction facility equipped with an afterburner and
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scrubber.[8]

Do not dispose of this chemical down the drain or in regular trash.[1][7]

3. Professional Disposal Service

Arrange for the collection of the hazardous waste by a licensed and reputable chemical

waste disposal company.[6][8] Provide them with a copy of the Safety Data Sheet (SDS).

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling and emergency response.
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Caption: Workflow for Safe Handling of 6-(Trifluoromethoxy)pyridin-3-amine.
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Spill Occurs
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Caption: Decision-Making Process for Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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